Cas no 2172232-82-3 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid
• CAS No: 2172232-82-3
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6069675
• PubChem ID: 165810919
• Update Time: 2025-06-12

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}methyl)butanoic acid
• EN300-1494588
• 2172232-82-3

• Inchi： 1S/C27H26N2O5/c1-2-17(26(31)32)15-28-25(30)18-8-7-9-19(14-18)29-27(33)34-16-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-14,17,24H,2,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XEZUGFDCQWJFGT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(NCC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid

Professional Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic Acid (CAS No. 2172232-82-3)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid, with the CAS number 2172232-82-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked to an amino group and a formamido side chain. The presence of these functional groups not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and medicinal chemistry.

The< strong>fluorenyl moiety, a prominent feature in this compound, is known for its rigidity and fluorescence properties, making it a valuable component in the design of bioimaging agents and fluorescent probes. Recent studies have highlighted the role of fluorene-based compounds in developing novel therapeutic agents due to their ability to interact with biological targets in a highly specific manner. The methoxycarbonyl group attached to the fluorenyl ring further enhances the compound's reactivity, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

The< strong>phenylformamido segment of the molecule introduces an amide linkage that is commonly found in many biologically active peptides and proteins. This structural motif is known to contribute to the compound's solubility and bioavailability, which are critical factors in drug development. Moreover, the amide group can participate in hydrogen bonding interactions, which are essential for binding to biological targets with high affinity. These characteristics make 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors that target specific enzymes involved in disease pathways. The< strong>butanoic acid moiety at the terminal end of the molecule provides a hydrophobic anchor that can enhance binding interactions with protein targets. This structural feature is particularly relevant in the context of enzyme inhibition, where hydrophobic interactions play a crucial role in stabilizing the enzyme-inhibitor complex. The combination of these functional groups makes this compound a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid is its potential application in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. Recent research has demonstrated that compounds with similar structural features can interfere with key signaling pathways involved in inflammation by inhibiting specific enzymes or modulating protein-protein interactions. The< strong>fluorenyl and< strong>phenylformamido moieties are particularly well-suited for this purpose due to their ability to engage with biological targets in a highly selective manner.

The< strong>butanoic acid component further enhances the compound's potential as an anti-inflammatory agent by contributing to its solubility and membrane permeability. These properties are essential for ensuring that the compound can reach its target site within cells and exert its pharmacological effects effectively. Additionally, the presence of multiple functional groups allows for further derivatization, enabling researchers to optimize the compound's pharmacokinetic and pharmacodynamic properties.

In addition to its anti-inflammatory potential, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid may also have applications in cancer therapy. Cancer is a complex disease characterized by uncontrolled cell growth and metastasis. Targeting key enzymes and signaling pathways involved in cancer progression has been a major focus of drug development efforts over the past few decades. The structural features of this compound make it a promising candidate for inhibiting enzymes such as kinases and proteases that are overexpressed in cancer cells.

The< strong>fluorenyl moiety has been shown to enhance the bioavailability of therapeutic agents when incorporated into drug molecules. This property is particularly relevant in cancer therapy, where achieving adequate drug levels at the tumor site is critical for treatment efficacy. Furthermore, the< strong>phenylformamido segment can interact with specific residues on protein targets, leading to potent inhibition of enzyme activity. These interactions are essential for disrupting cancer cell signaling pathways and preventing tumor growth.

The< strong>butanoic acid group at the end of the molecule contributes to the compound's ability to cross cell membranes, which is crucial for achieving therapeutic concentrations within cancer cells. Additionally, recent studies have shown that butanoic acid derivatives can induce apoptosis in cancer cells by activating stress signaling pathways. This mechanism suggests that 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid may have dual anti-proliferative and pro-apoptotic effects on cancer cells.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}methyl)butanoic acid (CAS No.2172232-82-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>fluorenyl,< strong>phenylformamido, and< strong>butanoic acid moieties, make it an attractive scaffold for designing novel therapeutic agents targeting various diseases such as inflammation and cancer. Further research is warranted to fully explore its pharmacological properties and develop new drug candidates based on this promising molecule.